Cas no 148-75-4 (3-hydroxynaphthalene-2,7-disulphonic acid)

3-hydroxynaphthalene-2,7-disulphonic acid Properties

Names and Identifiers

• 3-hydroxynaphthalene-2,7-disulphonic acid
• 2-Naphthol-3,6-Disulfonic Acid
• 2-Naphthol disodium sulfonate ( R salt)
• 3-Hydroxy-2,7-naphthalenedisulfonic Acid Sodium Salt
• 3-hydroxynaphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonic acid,3-hydroxy
• 2-hydroxy-3,6-naphthalenedisulfonate
• 2-hydroxy-3,6-naphthalenedisulfonic acid
• 2-hydroxynaphthalene-3,6-disulfonic acid
• 2-hydroxy-naphthalene-3,6-disulphonic acid
• 2-naphthol-3,6-disulphonic acid
• 3-hydroxy-naphthalene-2,7-disulfonic acid
• EINECS 205-724-2
• Aids018328
• Aids-018328
• 2-Naphtholdisodiumsulfonate
• 3-Hydroxy-2,7-naphthalenedisulfonic acid
• 2,7-Naphthalenedisulfonicacid, 3-hydroxy-
• 2-Hydroxynaphthalene-3,6-disulfonicacid
• 2-NAPHTHOL-3,6-DISULFONIC ACID
• 3-Hydroxy-2,7-naphthalenedisulfonic Acid Sodium Salt > 90%
• 148-75-4
• R-Saure
• NS00024872
• DTXSID6045032
• AKOS003233466
• SCHEMBL589951
• UNII-UHI9372R49
• A808807
• R Acid
• Q15726104
• AS-82019
• FT-0613122
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-
• CHEMBL3306888
• 2-NAPHTHOL-3,6-DISULFONIC ACID [MI]
• UHI9372R49
• 3-hydroxy-2,7-naphthalenedisulfonic acid
• 2-Hydroxy-3,6-naphthalenedisulfonic acid
• 3-Hydroxynaphthalene-2,7-disulphonic acid
• 2-naphthol-3,6-disulfonic acid, sodium salt
• 2-hydroxynaphthalene-3,6-disulfonicacid
• 2-Naphthol-3,6-disulfonic acid
• +Expand

• InChIKey： USWINTIHFQKJTR-UHFFFAOYSA-N
• Inchi： 1S/C10H8O7S2/c11-9-4-6-1-2-8(18(12,13)14)3-7(6)5-10(9)19(15,16)17/h1-5,11H,(H,12,13,14)(H,15,16,17)
• SMILES： OS(C1C=CC2C=C(C(=CC=2C=1)S(=O)(O)=O)O)(=O)=O

Computed Properties

• Exact Mass: 303.97100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 303.971
• Heavy Atom Count: 19
• Complexity: 527
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 146A^2

Experimental Properties

• LogP: 3.20040
• PSA: 145.73000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 415.13°C (rough estimate)
• Flash Point: °Cat760mmHg
• Solubility: Soluble in water and alcohol, almost insoluble in ether. Soluble
• Density: 1.7421 (rough estimate)

3-hydroxynaphthalene-2,7-disulphonic acid Security Information

3-hydroxynaphthalene-2,7-disulphonic acid Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%